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The Orion spacecraft, a cornerstone of NASA's Artemis program, is engineered with a multi-

faceted approach to ensure the safe disposal of its components at the conclusion of each

mission. The spacecraft is comprised of two primary modules: the reusable Crew Module (CM),

which is the only portion designed to return to Earth, and the expendable European Service

Module (ESM), which supports the crew module during the mission. The disposal procedures

for each module are distinct, prioritizing the safety of personnel and the public, while minimizing

environmental impact.

European Service Module (ESM) Disposal Protocol
The European Service Module is designed for a one-time use and is not intended to survive

reentry. Its disposal is a carefully orchestrated process of controlled, destructive reentry into

Earth's atmosphere.

Operational Plan:

Module Separation: Approximately 40 minutes before the Crew Module's splashdown, the

ESM separates from the CM.[1]

Controlled Destructive Reentry: Following separation, the ESM is set on a trajectory to burn

up harmlessly upon reentry into the Earth's atmosphere.[2][3]

Designated Impact Zone: The reentry trajectory is meticulously planned to ensure that any

potential surviving debris is directed to a remote and unpopulated area of the Pacific Ocean,
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posing no hazard to landmasses, populations, or maritime traffic.[2][3]

Crew Module (CM) Recovery and Refurbishment
Protocol
The Crew Module is designed for reusability and undergoes a detailed sequence of events to

ensure its safe return and recovery. This process involves a high-speed atmospheric reentry, a

multi-stage parachute deployment, and a coordinated recovery operation.

Operational Plan:

Atmospheric Reentry: The CM enters the Earth's atmosphere at a velocity of approximately

25,000 mph (40,000 km/h).[1][4][5] The spacecraft's heat shield is critical during this phase,

withstanding temperatures of nearly 5,000°F (2,800°C).[1]

"Skip Entry" Maneuver: To manage the extreme heat and g-forces, Orion performs a "skip

entry," where it dips into the upper atmosphere, uses the lift of the capsule to briefly exit, and

then reenters for the final descent.[3][6]

Parachute Deployment Sequence: A sequence of 11 parachutes is deployed to decelerate

the module for a safe splashdown.[7] This sequence is crucial for reducing the spacecraft's

speed from over 300 mph to approximately 20 mph at splashdown.[4][5][7]

Splashdown and Recovery: The CM splashes down in the Pacific Ocean, typically off the

coast of California.[4][8] A specialized recovery team from NASA and the U.S. Navy is

deployed to secure the spacecraft.[4][8][9]

Post-Flight Activities: Following recovery, the CM is transported to a naval base and then to

Kennedy Space Center for de-servicing, inspection, and refurbishment for future missions.[4]

[10]

Quantitative Data for Orion Crew Module Reentry
and Recovery
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Parameter Value Unit

Reentry Speed ~25,000 mph

Reentry Speed ~40,000 km/h

Atmospheric Drag

Deceleration Speed
~300-325 mph

Forward Bay Cover Parachute

Deployment Altitude
~26,500 feet

Forward Bay Cover Parachute

Deployment Speed
~324 mph

Drogue Parachute Deployment

Altitude
~25,000 feet

Drogue Parachute Deployment

Speed
~307 mph

Pilot Parachute Deployment

Altitude
~9,500 feet

Pilot Parachute Deployment

Speed
~130 mph

Main Parachute Deployment

Altitude
~9,000 feet

Final Splashdown Speed ~17-20 mph
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Orion End-of-Mission and Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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